Cas no 68061-23-4 (3,4,5-trimethoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]aniline)

• Product Name: 3,4,5-trimethoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]aniline
• CAS No: 68061-23-4
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 1723990
• PubChem ID: 3051909
• Update Time: 2025-04-21

3,4,5-trimethoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]aniline
• 1-(4-phenylpiperazin-1-yl)-2-(3,4,5-trimethoxyanilino)ethanone
• DTXSID40218268
• Piperazine, 1-phenyl-4-((3,4,5-trimethoxyphenyl)amino)acetyl)-
• 1-Phenyl-4-((3,4,5-(trimethoxyphenyl)amino)acetyl)piperazine
• 68061-23-4

• Inchi： 1S/C21H27N3O4/c1-26-18-13-16(14-19(27-2)21(18)28-3)22-15-20(25)24-11-9-23(10-12-24)17-7-5-4-6-8-17/h4-8,13-14,22H,9-12,15H2,1-3H3
• InChI Key： GLXSBACEJPFYQQ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=C(C(=C(C=1)OC)OC)OC)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 385.20031
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.27